Boron trifluoride
Boron trifluoride
Boron trifluoride is a colorless gas with a pungent odor. It is toxic by inhalation. It is soluble in water and slowly hydrolyzed by cold water to give off hydrofluoric acid, a corrosive material. Its vapors are heavier than air. Prolonged exposure of the containers to fire or heat may result in their violent rupturing and rocketing.
Boron trifluoride is a boron fluoride.
Boron trifluoride is a boron fluoride.
Brand Name:
Vulcanchem
CAS No.:
16045-88-8
VCID:
VC21045762
InChI:
InChI=1S/BF3/c2-1(3)4
SMILES:
B(F)(F)F
Molecular Formula:
BF3
Molecular Weight:
67.81 g/mol
Boron trifluoride
CAS No.: 16045-88-8
Cat. No.: VC21045762
Molecular Formula: BF3
Molecular Weight: 67.81 g/mol
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Specification
| Description | Boron trifluoride is a colorless gas with a pungent odor. It is toxic by inhalation. It is soluble in water and slowly hydrolyzed by cold water to give off hydrofluoric acid, a corrosive material. Its vapors are heavier than air. Prolonged exposure of the containers to fire or heat may result in their violent rupturing and rocketing. Boron trifluoride is a boron fluoride. |
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| CAS No. | 16045-88-8 |
| Molecular Formula | BF3 |
| Molecular Weight | 67.81 g/mol |
| IUPAC Name | trifluoroborane |
| Standard InChI | InChI=1S/BF3/c2-1(3)4 |
| Standard InChI Key | WTEOIRVLGSZEPR-UHFFFAOYSA-N |
| Impurities | Common impurities in BF3 include air, silicon tetrafluoride, and sulfur dioxide. 1.0% nitrogen; <0.006% sulfur dioxide; <0.0006% ferric oxide; <0.003% silicon dioxide; traces of oxygen. |
| SMILES | B(F)(F)F |
| Canonical SMILES | B(F)(F)F |
| Boiling Point | -148 °F at 760 mm Hg (NIOSH, 2016) -99.9 °C -100 °C -148°F |
| Colorform | Colorless gas |
| Melting Point | -196.1 °F (EPA, 1998) -126.8 °C -127 °C -196°F |
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